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Compound of Interest

Compound Name: MRL-650

Cat. No.: B8511984 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

This document provides detailed procedural guidance for the proper disposal of MRL-650, a

chemical compound utilized in laboratory research. While MRL-650 is classified as a non-

hazardous substance, adherence to proper disposal protocols is crucial for maintaining a safe

laboratory environment and ensuring regulatory compliance. The following procedures are

based on standard laboratory safety practices for chemical waste management.

Chemical and Safety Data for MRL-650
For easy reference, the key identification and safety information for MRL-650 has been

compiled in the table below. This data is essential for the correct labeling and handling of the

waste stream.
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Identifier Value Source

Chemical Name MRL-650 GlpBio

Synonyms CB1 Inverse Agonist 1 CP Lab Safety[1]

CAS Number 852315-00-5 GlpBio[2], CP Lab Safety[1]

Molecular Formula C25H18Cl3N3O3 GlpBio[2]

Molecular Weight 514.79 GlpBio[2]

Hazard Classification
Not a hazardous substance or

mixture
GlpBio[2]

Transport Information
Considered non-hazardous for

transport (DOT, IMDG, IATA)
GlpBio[2]

Experimental Protocol: Disposal of MRL-650
The following step-by-step protocol outlines the recommended procedure for the disposal of

MRL-650 from a laboratory setting. This protocol is designed to minimize environmental

release and ensure the safety of all laboratory personnel.

1. Personal Protective Equipment (PPE) and Safety Precautions:

Before handling MRL-650 waste, ensure you are wearing appropriate PPE, including safety

goggles, a lab coat, and chemical-resistant gloves.

Conduct all waste handling procedures within a well-ventilated area or a chemical fume hood

to avoid inhalation of any dust or aerosols.[2]

2. Waste Segregation and Collection:

Solid Waste:

Collect un-used or expired solid MRL-650 in a designated, leak-proof, and sealable

container.
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Label the container clearly as "MRL-650 Waste" and include the CAS number (852315-00-

5).

Contaminated materials such as weigh boats, pipette tips, and gloves should also be

placed in this container.

Liquid Waste (Solutions):

If MRL-650 has been dissolved in a solvent, the entire solution should be treated as

chemical waste.

Collect the liquid waste in a separate, sealed, and shatter-resistant container.

Label the container with "MRL-650 Waste Solution" and list all solvent components and

their approximate concentrations.

Do not dispose of MRL-650 solutions down the drain.

3. Storage of Chemical Waste:

Store the sealed waste containers in a cool, well-ventilated, and designated chemical waste

storage area.[2]

Keep the waste containers away from direct sunlight and sources of ignition.[2]

Ensure the storage area is secure and only accessible to authorized personnel.

4. Final Disposal:

Arrange for the collection of the MRL-650 waste by your institution's Environmental Health

and Safety (EHS) department or a licensed chemical waste disposal contractor.

Follow all institutional, local, state, and federal regulations for the disposal of chemical waste.

[2]

Provide the waste manifest or any required documentation to the disposal service,

accurately detailing the contents of the waste containers.
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MRL-650 Disposal Workflow
The following diagram illustrates the logical flow for the proper disposal of MRL-650, from initial

handling to final disposal.
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Caption: MRL-650 Disposal Workflow Diagram.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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